Cas no 1164479-10-0 ((3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime)

• Product Name: (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime
• CAS No: 1164479-10-0
• MF: C₁₅H₁₀Cl₂N₂O₂
• MW: 321.158101558685
• MDL: MFCD00141591
• CID: 3141715
• PubChem ID: 1486584
• Update Time: 2025-05-20

(3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime Chemical and Physical Properties

Names and Identifiers

• (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime
• STL019060
• (3Z)-1-(2,6-dichlorobenzyl)-3-(hydroxyimino)-1,3-dihydro-2H-indol-2-one
• 1H-indole-2,3-dione, 1-[(2,6-dichlorophenyl)methyl]-, 3-oxime, (3Z)-
• CHEMBL1446415
• HMS2568N23
• 12E-364S
• AKOS003240439
• H35002
• 1164479-10-0
• (3Z)-1-[(2,6-dichlorophenyl)methyl]-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
• (Z)-1-(2,6-Dichlorobenzyl)-3-(hydroxyimino)indolin-2-one
• MFCD00141591
• 1-[(2,6-dichlorophenyl)methyl]-3-nitrosoindol-2-ol
• 1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime
• SCHEMBL12856311
• ALBB-025233
• Oprea1_531637

• MDL： MFCD00141591
• Inchi： 1S/C15H10Cl2N2O2/c16-11-5-3-6-12(17)10(11)8-19-13-7-2-1-4-9(13)14(18-21)15(19)20/h1-7,20H,8H2
• InChI Key： RZBLUDCBHZNVQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(=C(C2C=CC=CC1=2)N=O)O)Cl

Computed Properties

• Exact Mass: 320.0119330Da
• Monoisotopic Mass: 320.0119330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.6Ų

(3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime

Comprehensive Overview of (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime (CAS No. 1164479-10-0)

The compound (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime, identified by its CAS No. 1164479-10-0, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct indole-2,3-dione core, coupled with a 2,6-dichlorobenzyl substituent and an oxime functional group, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific enzymes and receptors.

In recent years, the scientific community has shown a growing interest in indole derivatives due to their diverse pharmacological properties. The (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime stands out for its potential role in addressing contemporary health challenges, such as oxidative stress and inflammation. These topics are highly searched in AI-driven research platforms and scientific databases, reflecting the compound's relevance in modern drug discovery. Its oxime moiety, in particular, is a subject of study for its ability to act as a reactive oxygen species (ROS) scavenger.

The synthesis and characterization of CAS No. 1164479-10-0 involve advanced techniques such as NMR spectroscopy and mass spectrometry, which are frequently discussed in academic forums and research publications. The compound's Z-configuration at the oxime double bond is critical for its biological activity, making it a focal point for structure-activity relationship (SAR) studies. This aspect is often highlighted in SEO-optimized scientific content, as it aligns with user queries about molecular geometry and its impact on efficacy.

Another area of interest is the compound's potential application in neuroprotective therapies. With the rise in neurodegenerative conditions, searches for novel neuroprotective agents have surged. The (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime has shown preliminary promise in preclinical models, particularly in modulating pathways associated with neuronal survival. This aligns with trending topics in biomedical research and drug development, making it a compelling subject for further investigation.

From a commercial perspective, the demand for high-purity research chemicals like CAS No. 1164479-10-0 has increased, driven by the expansion of contract research organizations (CROs) and academic laboratories. Suppliers often emphasize the compound's stability and solubility profiles, which are critical for experimental reproducibility. These keywords are frequently searched by laboratory technicians and pharmaceutical developers, underscoring the importance of including them in SEO-optimized content.

In conclusion, (3Z)-1-(2,6-dichlorobenzyl)-1H-indole-2,3-dione 3-oxime represents a fascinating intersection of chemistry and biology. Its unique structure and potential therapeutic applications make it a valuable subject for ongoing research. By addressing current scientific trends and user search behaviors, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.